Cas no 906150-70-7 (N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 906150-70-7
• MF: C₂₃H₃₀N₄O₄
• MW: 426.508705615997
• CID: 5494692
• Update Time: 2025-10-20

N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C23H30N4O4/c1-26-12-14-27(15-13-26)21(17-4-8-19(30-2)9-5-17)16-24-22(28)23(29)25-18-6-10-20(31-3)11-7-18/h4-11,21H,12-16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key： YVURBCGLJKFUMG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=C(OC)C=C1)=O

Additional information on N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

N'-(4-Methoxyphenyl)-N-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-Yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 906150-70-7, known as N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application within drug development.

Chemical Structure and Properties

The molecular structure of N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is characterized by the presence of two 4-methoxyphenyl groups, a piperazine ring, and an amide linkage. The 4-methoxyphenyl substituents contribute to the molecule's aromaticity and hydrophobicity, while the piperazine ring introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions. These structural features make the compound highly versatile in terms of its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding. For instance, the presence of the amide linkage allows for potential interactions with peptide-binding domains, making this compound a promising candidate for inhibiting enzymes such as proteases or kinases.

Synthesis and Characterization

The synthesis of N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide involves a multi-step process that typically begins with the preparation of the individual building blocks. The 4-methoxyaniline derivative is often synthesized via nucleophilic aromatic substitution or through coupling reactions. The piperazine ring is then introduced via reductive amination or other cyclization techniques.

Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound. These methods are essential for ensuring that the final product meets the rigorous standards required for pharmacological testing.

Biological Activity and Applications

Recent research has focused on evaluating the biological activity of N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in various cellular models. Initial studies suggest that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For example, it has shown promise as a potential inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug discovery due to their role in regulating numerous physiological processes. The ability of this compound to interact with GPCRs makes it a valuable tool for exploring new therapeutic strategies.

Another area of interest is its potential role in anticancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cell lines by targeting specific oncogenic pathways. These findings underscore its potential as a lead compound for developing novel anticancer agents.

Safety and Toxicological Profile

As with any new drug candidate, understanding the safety profile of N'-(4-methoxyphenyl)-N-2-(4-methoxyphenyl)-2-(4-methyl piperazin -1 - yl ) ethylethanediamide is crucial. Initial toxicological studies have indicated that it exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its potential for chronic toxicity and genotoxicity.

The presence of multiple functional groups, including the amide linkage and aromatic rings, raises questions about its metabolic stability and bioavailability. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy as a therapeutic agent.

Conclusion

Conclusion

In conclusion, N' -( 4 - methox y phen yl ) - N - 2 - ( 4 - methox y phen yl ) - 2 - ( 4 - methyl piper azin - 1 - yl ) eth yl ethane diam ide, with CAS No. 906150 - 70 - 7 , represents a significant advancement in medicinal chemistry . Its unique structural features , coupled with promising biological activities , position it as a valuable candidate for further drug development . As research continues , this compound has the potential to contribute significantly to the treatment of various diseases , including inflammation , cancer , and disorders involving GPCR signaling . Further studies will be essential to fully realize its therapeutic potential while ensuring its safety profile meets regulatory standards .